Cas no 383136-14-9 (1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde)

1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde is a heterocyclic organic compound featuring a pyrrole core substituted with a formyl group at the 2-position and a 4-methylpyridin-2-yl moiety at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The aldehyde functionality offers versatility for further derivatization, such as condensation or reduction reactions, while the pyridine and pyrrole rings contribute to its potential as a ligand in coordination chemistry. Its well-defined molecular architecture ensures consistent performance in synthetic applications, particularly in the development of bioactive molecules. The compound is typically characterized by high purity and stability under standard handling conditions.
1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde structure
383136-14-9 structure
Product Name:1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde
CAS No:383136-14-9
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD02665159
CID:1069894
PubChem ID:3153994
Update Time:2025-10-31

1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde
    • 1-(4-Methyl-pyridin-2-yl)-1H-pyrrole-2-carbaldehyde
    • 1-(4-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde(SALTDATA: FREE)
    • 1-(4-methylpyridin-2-yl)pyrrole-2-carbaldehyde
    • 1-(4-methyl-2-pyridyl)pyrrole-2-carbaldehyde
    • CS-0323308
    • DB-028258
    • 1-(4-methyl-2-pyridinyl)-1h-pyrrole-2-carbaldehyde
    • SB62321
    • 1-(4-Methyl-pyridin-2-yl)-1H-pyrrole-2-carbaldehyde, AldrichCPR
    • 383136-14-9
    • MFCD02665159
    • BS-36703
    • DTXSID20390031
    • AKOS000295536
    • MDL: MFCD02665159
    • Inchi: 1S/C11H10N2O/c1-9-4-5-12-11(7-9)13-6-2-3-10(13)8-14/h2-8H,1H3
    • InChI Key: WGNIPPLJCMCISL-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CN1C1C=C(C)C=CN=1

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 365.9±32.0 °C at 760 mmHg
  • Flash Point: 175.1±25.1 °C
  • PSA: 34.89000
  • LogP: 1.99320
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde Security Information

1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde Pricemore >>

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Additional information on 1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde

Recent Advances in the Study of 1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde (CAS: 383136-14-9)

The compound 1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde (CAS: 383136-14-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the versatility of 1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde as a building block in the synthesis of more complex heterocyclic compounds. Its pyrrole and pyridine moieties make it an attractive scaffold for designing novel inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, showing promising activity against specific cancer-related kinases.

In terms of biological activity, preliminary in vitro assays have revealed that 1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde exhibits moderate antimicrobial properties against certain Gram-positive bacteria. Researchers are currently exploring its mechanism of action, with early data suggesting interference with bacterial cell wall synthesis. Additionally, its potential as an anti-inflammatory agent is under investigation, with some studies reporting its ability to inhibit key inflammatory cytokines in macrophage models.

The pharmacokinetic profile of this compound is also being actively studied. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that 1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde demonstrates favorable metabolic stability in human liver microsomes, though its oral bioavailability remains a challenge due to limited intestinal absorption. Several research groups are working on structural modifications to improve these properties while maintaining the compound's biological activity.

From a synthetic chemistry perspective, novel routes for the preparation of 1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde have been developed, offering improved yields and scalability. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that reduces reaction times and minimizes waste generation compared to traditional batch methods. These advances are crucial for enabling larger-scale production for further biological evaluation.

Looking forward, the most promising application of 1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde appears to be in the development of targeted therapies for neurological disorders. Recent molecular docking studies suggest strong interactions with certain neurotransmitter receptors, and in vivo studies in animal models are currently underway to validate these findings. The compound's ability to cross the blood-brain barrier, as demonstrated in preliminary studies, further supports this potential application.

In conclusion, 1-(4-Methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde (CAS: 383136-14-9) represents an exciting area of research in medicinal chemistry with multiple potential therapeutic applications. While challenges remain in optimizing its pharmacokinetic properties, the compound's versatile chemistry and promising biological activity profile make it a valuable scaffold for future drug discovery efforts. Continued research into its mechanism of action and structural optimization will be crucial for translating these early findings into clinically relevant therapeutics.

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